Journal Name:Carbon
Journal ISSN:0008-6223
IF:11.307
Journal Website:http://ees.elsevier.com/carbon/default.asp
Year of Origin:1963
Publisher:Elsevier Ltd
Number of Articles Per Year:1013
Publishing Cycle:Monthly
OA or Not:Not
Carbon ( IF 11.307 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.sna.2023.114549
Repetitive Strain Injury (RSI) and its related Musculoskeletal Disorders (MSDs) symptoms not only bring pathological pains to people, but also limit their physical activities and work abilities. The pathological changes in the footprints and other gait features provide a new way for the real-time monitoring and nursing of the recovery degrees of MSDs symptoms. In this work, based on the conformable, breathable, and lightweight all-fabric pressure sensing material, a novel highly robust universal platform ATPSA-LeNet, consisting of the all-textile pressure sensors array (ATPSA) and LeNet convolutional neural networks, has been proposed. Standing postures and authentication of volunteers have been identified from their gait characteristics with high accuracy. The ATPSA-LeNet platform could directly convert foot pressure values into input data for the deep learning networks through the ATPSA, which greatly reduces the artificial errors arose from the spatial arranging of the sensors array and image data processing. Besides, ATPSA is more seamless and comfortable due to its improved compactness and breathability. Failures of sensing units also did not significantly decrease the overall accuracy. The proposed ATPSA-LeNet platform would provide a great prospect for extracting the high-dimensional spatial information contained in human gait features in many fields, such as clinical medicine, authentication, and criminal investigation.
Carbon ( IF 11.307 ) Pub Date: 2023-06-27 , DOI:
10.1016/j.sna.2023.114491
Surface acoustic wave (SAW) transducers are a class of sensors and actuators that operate on the fundamental principle of piezoelectricity. Aerosol jet printing and other additive manufacturing techniques have resulted in the low-cost fabrication of low-power and small-footprint SAW devices that are suitable for sensing in high-temperature and radioactive environments. In this work, we developed a series of temperature-dependent finite element models for a SAW transducer consisting of printed silver interdigitated transducers (IDTs) deposited onto piezoelectric lithium niobate. Modeling accuracy was evaluated experimentally from room temperature to 200 °C using an aerosol-jet-printed SAW thermometer. A time-domain study enabled visualization of the wave propagation and successfully guided the denoising of the scattering parameter measurement. Additionally, frequency-domain models using traditional modal analysis or the unique port boundary condition feature in COMSOL Multiphysics accurately predicted the temperature-driven natural frequency drift in the SAW thermometer. The finite element models developed in this study serve to facilitate the computer-aided design of future SAW transducers for applications in harsh environments.
Carbon ( IF 11.307 ) Pub Date: 2023-06-26 , DOI:
10.1016/j.sna.2023.114514
Photothermal wax motors provide a way to directly transform photon energy into mechanical work. To provide a simple testbed for assessing their performance, a cylindrical wax motor actuator was fabricated that allows direct light access from one end and has a deformable silicone membrane on the other end. Eicosane (C20H42) was used as the phase change material, with guaiazulene (GAZ) and Lumogen Orange F 240 (LO) as the absorber molecules. This actuator was tested under a variety of experimental conditions, including resistive versus light-mediated heating, absorber identity and concentration, and filling. The GAZ/eicosane actuator could reach full extension after 137 s under 2 W of incident 532 nm laser light and undergo 100 cycles without loss of function. Both theory and experiment show that the absorber concentration influences the dynamic response of the actuator. The ability of the perylenediimide dye LO to generate a photothermal expansion suggests that highly luminescent and photostable chromophores can function as photothermal agents. A preliminary measurement of the work density yielded 0.12 MJ/m3, but this value can probably be improved by better filling. Melting induced by light absorption in the wax interior provides advantages like a faster cycling time and lower energy consumption as compared to external heating by a laser or resistive heater.
Carbon ( IF 11.307 ) Pub Date: 2023-06-20 , DOI:
10.1016/j.sna.2023.114500
As a non-contact sensor, flexible proximity sensor can sense the proximity of target objects to achieve position recognition, obstacle avoidance, human-computer interaction and other functions. It has important application prospects in environmental detection, human health monitoring, robot electronic skin and other fields. In recent decades, a variety of flexible multifunctional sensors based on proximity sensing have emerged, and how to improve and optimize their performance has become a research hotspot. This review summarizes the classification, performance index and research progress of flexible proximity sensors with different sensing types. In particular, the design principle, structure composition, material selection and manufacturing process of the current flexible proximity sensors are discussed in detail. Then, the performance of proximity sensing, realizable functions and application scenarios are compared among the reviewed research results. Finally, we discuss the challenges faced by flexible proximity sensors, and summarize and prospect the research direction of flexible proximity sensors. This paper aims to provide important reference value for further improving and optimizing the performance of the flexible proximity sensor and developing the next generation of multifunctional wearable devices.
Carbon ( IF 11.307 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.sna.2023.114563
Self-powered detectors offer an excellent option for space radiation detection, owing to its high charge collection efficiency, excellent energy resolution and independent power supply. This study demonstrates a self-powered alpha-particle detector using SiC and Si heterojunction structure. Owing to the proper detector structure and fabrication method, the self-powered detector exhibited a low dark current (21.9 nA/cm2 @50 V), excellent rectification properties, high energy resolution (1.94% for a 5.275 MeV alpha-particle), and outstanding gamma-ray radiation resistance (1.25 MeV gamma-ray emitted by 60Co isotopes). The current-voltage (I-V) and capacitance-voltage (C-V) characteristics and the energy performance changes before and after irradiation revealed that the detector successfully survived an ultra-high radiation dose of 500 krad, at least four times higher than the conventional Si SDD and PIN radiation detector. Therefore, besides its low power consumption, this detector has excellent detection performance in harsh radiation fields.
Carbon ( IF 11.307 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.sna.2023.114562
Magnetic soft robots have the advantages of fast response, high flexibility, and strong functionality, making them a research focus in the field of soft robots. However, the manufacturing precision and structural complexity of magnetic soft robots are limited by the uneven distribution of magnetic particle chains during 3D printing. In this study, we proposed a method for controlling the length of hard magnetic particle chains using a rotating magnetic field. A theoretical model for motion analysis on hard magnetic particle chains was established to explain the motion of particle chains. The proposed method achieved length control of the hard magnetic microsphere chains (average diameter of microsphere is 213 μm) from 0.497 to 1.315 mm. We also demonstrated that the rotation time and magnetic field intensity have little effect on the length of chains during rotation, which is consistent with theoretical model. Finally, this method was applied to control the length of magnetic particle chains in PEGDA with a viscosity of 57 CPS and photocurable resin with a viscosity of 980 CPS, and the magnetic particle chains’ lengths were successfully controlled ranging from 0.589-1.458 mm and 0.140-0.417 mm, respectively. Overall, the theoretical and experimental results of this study indicate that controlling the length of magnetic particle chains only requires changing the frequency of the rotating magnetic field, which is convenient and stable. This method can be applied to manufacturing magnetic soft robots using magnetic-assisted SLA in the future, providing the possibility for printing magnetic soft robot with more complex structures and diversified functions.
Carbon ( IF 11.307 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.sna.2023.114556
CO2 and O2 gas sensing tests were conducted on mesoporous WO3 (mWO3) and β−SiC/In2O3/SnO2/mWO3 (SCISOW) quaternary gas sensor materials at room temperature and under various high-temperature conditions. The results indicated that the incorporation of mWO3 effectively improved the gas detection responses compared to the results of our previous studies. The electrochemical properties and surface morphology of the nanocomposites were analyzed using X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), energy-dispersive X-ray spectroscopy (EDX), X-ray photoelectron spectroscopy (XPS), Raman spectroscopy, EIS, PL, Tafel, and LSV methods. All the quaternary-structured nanocomposites showed a good response to gas at different temperatures. Therefore, the excellent electronic conductivity and topography of the nanocomposite increased its gas sensing ability and changed the usability of the β−SiC/In2O3/SnO2/mWO3 nanocomposite. Gas sensing tests indicated that SCISOW103 nanocomposites showed high resistivity with excellent gas sensing response to CO2 compared to other quaternary nanocomposites and mWO3. Therefore, the electrochemical and technical parameters that change their values are directly related to the electrical conductivity of the sensor material, and the conductivity and resistivity of the sensor material play a critical role in adjusting the sensitivity of a gas sensor. We believe that the quaternary SCISOW nanocomposites we propose offer new advanced materials for gas-sensing tests and open up new opportunities in the field of research.
Carbon ( IF 11.307 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.sna.2023.114557
We developed a cost-effective, user-friendly smartphone-based sensor equipped with a polyaniline (PANI) label along with optical components and monitored the freshness of three different varieties of fish fillets i.e., Rohu (Labeo rohita), Mullet (Mugil cephalus), and Common Carp (Cyprinus carpio) during storage. We designed an optical cradle as an accessory for a smartphone using ZW3D software and a 3D printer. The cradle with the smartphone was used to observe the spectrum of developed polyaniline deposited labels for ascertaining fish freshness. The sensor was calibrated using a standard ammonia solution (0-400 ppm) and the method was validated with a spectrophotometer and existing conventional techniques like TVB-N (total volatile basic nitrogen), TVC (total visible count), pH, and TPA (Texture Profile Analysis). The limit of detection (LOD), the limit of quantification (LOQ), %Bias, and %RSD of the sensor were 3.83 ppm, 12.96 ppm, 0.14%, and 1.87% respectively. The developed smartphone-based sensor used about 1139 pixels for wavelengths between 391.84- 633.54 nm. A strong correlation could be established between TVB-N, TVC, and pH with the findings of the developed sensor. Application PANI made the sensor specific for the detection of spoilage of fish therefore can be utilized as a platform for monitoring the freshness of fish. We successfully developed a web application using the present findings to evaluate fish fillet quality.
Carbon ( IF 11.307 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.sna.2023.114555
Soft robotics, soft artificial muscles and smart textiles are on the rise to compete with their rigid counterparts in the fields of wearable technologies and medical applications owing largely to their improved compliance characteristics. This paper introduces a smart textile created by weaving a hydraulic artificial muscle for a wearable application. To capture the inherent nonlinear hysteresis of the developed smart woven textile, we propose a simple hysteresis model and implement a feedforward compensation scheme and an adaptive controller. Both control strategies significantly reduced the output elongation tracking errors, demonstrating up to 90% improvement in the case of adaptive control compared to the uncompensated system. We also present the development of a portable smart compression device to overcome the shortcomings of current compression devices to provide treatment for people with venous disease or compromised peripheral blood flow. While current compression devices are passive, difficult to put on/take off, slow to compress or noisy and bulky, our smart compression device is easy to wear, compact and portable, with low energy consumption and can be easily controlled with a smartphone application via Bluetooth connection. The smart compression device operated at 18% strain and took 5 s to complete each compression cycle. We also demonstrate the proof-of-concept of incorporating a soft contact force sensor and other electronic components into the smart textile structure for extra functionality. This work contributes to the advancement of soft robotic technologies, wearable electronics and smart wearables for medical applications.
Carbon ( IF 11.307 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.sna.2023.114506
In this study, a novel pouch-type pneumatic artificial muscle for wearable applications with a high contraction ratio was proposed. It utilizes a rotary plate-belt mechanism to transfer the expansion of the folded pouch into the contraction of the belt. Modular design of the actuation unit enhances the adaptivity to multiple application scenarios. Based on the principle of virtual work, a force-contraction model considering energy loss was established and verified experimentally. Test results indicate that the actuation unit can attain a contraction force of 35.3 N and contraction ratio of 49.27 %. Moreover, self-contained displacement and force sensing were designed, calibrated, and validated for this actuator. The good displacement tracking and force monitoring performance in the primary feedback control test proved the effectiveness of the self-sensing methods. Finally, surface electromyography (sEMG) of biceps brachii with actuator revealed that muscle activation could be reduced by 30.72 % and 41.27 % without and with 3 kg load, respectively.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, PHYSICAL 物理化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.00 | 247 | Science Citation Index Science Citation Index Expanded | Not |
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